Cas no 138716-55-9 (3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile)

• Product Name: 3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile
• CAS No: 138716-55-9
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 134541
• PubChem ID: 19991822
• Update Time: 2025-04-19

3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(Dimethylamino)methylene]-3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• 2-[(DIMETHYLAMINO)METHYLENE]-3-(3,4-DIMETHYLPHENYL)-3-OXO-PROPANENITRILE
• 3-(DIMETHYLAMINO)-2-(3,4-DIMETHYLBENZOYL)ACRYLONITRILE
• Benzenepropanenitrile, a-[(dimethylamino)methylene]-3,4-dimethyl-b-oxo-
• A807423
• 138716-55-9
• AKOS015912025
• MFCD03453107
• Benzenepropanenitrile, alpha-[(dimethylamino)methylene]-3,4-dimethyl-beta-oxo-
• 3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile

• MDL： MFCD03453107
• Inchi： 1S/C14H16N2O/c1-10-5-6-12(7-11(10)2)14(17)13(8-15)9-16(3)4/h5-7,9H,1-4H3/b13-9+
• InChI Key： DVJLHUYEQFNZOF-UKTHLTGXSA-N
• SMILES： O=C(/C(/C#N)=C/N(C)C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 228.12600
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.068
• Boiling Point: 450.6°Cat760mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.549
• PSA: 44.10000
• LogP: 2.45518

3-(Dimethylamino)-2-(3,4-dimethylbenzoyl)acrylonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：